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Compound of Interest

Compound Name: 3-Chloroazepan-2-one

CAS No.: 1468-55-9

Cat. No.: B8652770

Get Quote

Topic: 3-Chloroazepan-2-one Proper Disposal Procedures CAS: 1468-55-9 (Confirmed)

Synonyms:

-Chloro-

-caprolactam; 3-chlorohexahydro-2H-azepin-2-one[1][2]

Part 1: Core Directive & Hazard Identification
Executive Summary 3-Chloroazepan-2-one is a halogenated lactam derivative, typically

appearing as a crystalline solid (MP: ~91–93°C).[1][2][3] Unlike common solvents, its disposal

requires strict segregation due to the presence of both the amide (lactam) functionality and the

alpha-chloro group.[1][2] This structural motif renders the compound potentially reactive toward

strong nucleophiles (bases) and susceptible to hydrolysis, necessitating specific waste stream

management to prevent uncontrolled reactions or regulatory non-compliance.[2]

Critical Safety Distinction: Do not confuse this compound with 1-Dodecyl-2-pyrrolidinone (CAS

2687-96-9), a surfactant often misidentified in automated databases.[1][2] Ensure your

container label matches CAS 1468-55-9.[1][2]
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Hazard Profile & Risk Assessment
Parameter Specification Risk Implication

Physical State Crystalline Solid
Dust inhalation risk; requires

solid waste containment.[1][2]

Reactivity -Halo Carbonyl

Susceptible to nucleophilic

attack; incompatible with

strong bases (e.g., NaOH,

KOH).[1][2]

Toxicity Irritant / Harmful

Likely Skin/Eye Irritant

(H315/H319). Treat as a

potential lachrymator (tear-

inducing) due to the

-chloro ketone motif.[1][2]

Waste Class Halogenated Organic

MUST be incinerated at high

temperature; strictly

segregated from non-

halogenated waste.

Part 2: Disposal Decision Logic & Protocols
The following decision matrix dictates the disposal path based on the physical state of the

waste generated.
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Waste Generation:
3-Chloroazepan-2-one

Determine Physical State

Pure Solid / Precipitate Dissolved in Solvent Contaminated Glassware

Container A:
Solid Hazardous Waste

(Halogenated)

 Direct Transfer

Is Solvent Halogenated?
(e.g., DCM, Chloroform) Triple Rinse with Acetone

Container B:
Halogenated Liquid Waste

 Yes (DCM, CHCl3)  No (Ethanol, Ethyl Acetate)*
*See Note 1

Container C:
Non-Halogenated Liquid Waste
(Only if <1% Halogen content)

 Cleaned -> Trash/Wash

 Rinseate

Click to download full resolution via product page

Figure 1: Decision logic for segregating 3-Chloroazepan-2-one waste streams. Note 1: Even if

dissolved in a non-halogenated solvent, the presence of the solute (3-Chloroazepan-2-one)

technically classifies the mixture as halogenated waste in many jurisdictions.[1][2]

Protocol A: Solid Waste Disposal (Pure Compound)
Applicability: Expired reagents, recrystallization precipitates, spill cleanup materials.[2]

Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable

but poses a breakage risk.[1][2]
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Labeling: Affix a hazardous waste tag.

Constituents: "3-Chloroazepan-2-one (Solid)"[1][2]

Hazard Checkboxes: Toxic, Irritant.[2][4]

Segregation: Do not mix with solid oxidizers (e.g., permanganates) or strong bases.[2] The

-chloro lactam can undergo ring contraction or polymerization under basic conditions,
potentially generating heat.[1][2]

Protocol B: Liquid Waste Disposal (Reaction Mixtures)
Applicability: Mother liquors, filtrates, reaction solutions.[2]

Stream Selection:

Default: Dispose of ALL solutions containing 3-Chloroazepan-2-one into the Halogenated

Solvent Waste stream.[1][2]

Reasoning: Even if the solvent is non-halogenated (e.g., Ethanol), the solute introduces

chlorine atoms. Incineration facilities require halogenated content to be declared to

manage acid gas scrubbing (HCl generation).[2]

pH Check: Before adding to a communal waste carboy, verify the pH is neutral (pH 6–8).[2]

Risk:[2][4][5][6][7][8] If the reaction involved acid chlorides or thionyl chloride (common

precursors), the waste may be acidic.[2] Neutralize with saturated Sodium Bicarbonate (

) before combining to prevent gas evolution in the waste drum.[2]

Protocol C: Spill Cleanup (Laboratory Scale)
PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2]

Respiratory protection (N95 or half-mask) is recommended due to potential dust irritation.[1]

[2]

Isolation: Evacuate the immediate area if a large quantity (>50g) is spilled and dust is visible.

[2]
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Adsorption:

Solids: Gently sweep into a dustpan using a brush.[1][2] Avoid creating dust.[1][2][6][7][9]

Liquids: Cover with vermiculite or dedicated organic spill pads.[1][2]

Decontamination: Wipe the surface with an acetone-soaked paper towel.[1][2] Dispose of the

towel in the Solid Hazardous Waste container, not the regular trash.

Part 3: Regulatory & Scientific Context
Why "Halogenated" Matters
Disposal facilities segregate waste based on the method of destruction.[1][2]

Non-Halogenated Waste: Often used as fuel blending for cement kilns.[1][2]

Halogenated Waste: Must be incinerated at higher temperatures (>1100°C) with specific

scrubbers to capture Hydrogen Chloride (HCl) gas formed during combustion.[2]

Compliance: Misclassifying 3-Chloroazepan-2-one as non-halogenated can damage

incinerator infrastructure and lead to heavy EPA fines (RCRA violation).[1][2]

Chemical Stability & Incompatibility[1][2][5]
Hydrolysis: The lactam ring is relatively stable, but the

-chloro group activates the amide.[1][2] In the presence of water and heat, it may hydrolyze
to the open-chain amino acid derivative (derivatives of lysine).[1][2]

Polymerization: Like Caprolactam, this derivative can polymerize.[2] Avoid storing waste

containers in direct sunlight or high heat (>40°C) to prevent solidification of liquid waste

streams.[2]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b8652770/docs#3-chloroazepan-2-one-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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